Cas no 61266-22-6 (5-Thiazolemethanol, 4-methyl-2-(phenylmethyl)-)

• Product Name: 5-Thiazolemethanol, 4-methyl-2-(phenylmethyl)-
• CAS No: 61266-22-6
• MF: C₁₂H₁₃NOS
• MW: 219.302721738815
• CID: 486565
• PubChem ID: 71397611
• Update Time: 2025-04-19

5-Thiazolemethanol, 4-methyl-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolemethanol, 4-methyl-2-(phenylmethyl)-
• (2-benzyl-4-methyl-1,3-thiazol-5-yl)methanol
• DTXSID90819103
• 61266-22-6

• Inchi： 1S/C12H13NOS/c1-9-11(8-14)15-12(13-9)7-10-5-3-2-4-6-10/h2-6,14H,7-8H2,1H3
• InChI Key： ISMNCFCCELFZQJ-UHFFFAOYSA-N
• SMILES： S1C(CO)=C(C)N=C1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 219.07189
• Monoisotopic Mass: 219.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• PSA: 33.12